synthesis of 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
synthesis of 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
An In-Depth Technical Guide to the Synthesis of 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
Executive Summary
The pyrazolo[3,4-b]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry and drug discovery, forming the core of numerous compounds with significant therapeutic potential, including kinase inhibitors and antimicrobial agents.[1][2][3] This guide provides a comprehensive, in-depth technical overview for the rational design and synthesis of a specific derivative, 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid . While direct literature for this exact molecule is sparse, this document outlines a robust and scientifically-grounded synthetic strategy derived from well-established methodologies for analogous structures. We will explore the retrosynthetic logic, propose a detailed multi-step synthetic pathway, provide step-by-step experimental protocols, and discuss the underlying reaction mechanisms. This guide is intended for researchers, medicinal chemists, and process development scientists engaged in the synthesis of novel heterocyclic entities.
Introduction: The Significance of the Pyrazolo[3,4-b]pyridine Core
The fusion of pyrazole and pyridine rings creates the pyrazolopyridine family of heterocycles, which are of immense interest due to their structural similarity to purine bases.[4][5] This structural feature allows them to function as effective mimics or antagonists in various biological pathways. The 1H-pyrazolo[3,4-b]pyridine isomer, in particular, has been extensively explored as a scaffold for developing potent inhibitors of various kinases, such as Fibroblast Growth Factor Receptors (FGFRs), which are crucial targets in oncology.[3] The diverse biological activities reported for this class of compounds also include antiviral, anti-inflammatory, and antimalarial properties, making them a focal point of modern synthetic and medicinal chemistry.[1][2]
The target molecule, 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid, incorporates several key features:
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A fully substituted pyridine ring: This provides steric and electronic definition.
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A carboxylic acid at the C4 position: This group serves as a versatile handle for further derivatization (e.g., amide coupling) or as a key pharmacophoric element for interacting with biological targets.
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Methyl groups at C3, C6, and N1: These substitutions modulate the molecule's lipophilicity, solubility, and metabolic stability.
This guide provides a logical and experimentally sound pathway to access this valuable chemical entity.
Retrosynthetic Analysis and Strategic Planning
The most convergent and logical approach to constructing the pyrazolo[3,4-b]pyridine core is to form the pyridine ring onto a pre-existing, appropriately substituted pyrazole. This strategy is widely employed due to the commercial availability and straightforward synthesis of the required 5-aminopyrazole precursors.[4]
Our retrosynthetic analysis begins by disconnecting the pyridine ring of the target molecule 1 . A well-established method for pyridine synthesis is the Hantzsch reaction or related cyclocondensation methodologies. This leads us to envision a key cyclocondensation step between a 5-aminopyrazole derivative (2 ) and a suitable 1,3-dicarbonyl compound or its equivalent (3 ), which would provide the necessary atoms for the pyridine ring.
Further deconstruction of the key intermediate, 1,3-dimethyl-1H-pyrazol-5-amine (2) , reveals its simple precursors: methylhydrazine and ethyl cyanoacetate (or a similar β-ketonitrile), which are readily available starting materials. This retrosynthetic blueprint forms the basis of our proposed forward synthesis.
Caption: Proposed multi-stage synthetic workflow.
Detailed Experimental Protocols
The following protocols are derived from established procedures for similar heterocyclic syntheses and are presented with explanations for key experimental choices. [4][6]
Stage I: Synthesis of 1,3-Dimethyl-1H-pyrazol-5-amine (2)
Rationale: This reaction is a classic pyrazole synthesis involving the condensation of a hydrazine with a β-functionalized nitrile. The use of sodium ethoxide as a base facilitates the initial condensation and subsequent cyclization.
Protocol:
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Preparation: To a dry 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add absolute ethanol (200 mL).
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Base Addition: Add sodium metal (5.75 g, 0.25 mol) in small portions to the ethanol under a nitrogen atmosphere. Allow the sodium to react completely to form sodium ethoxide.
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Reactant Addition: Cool the solution to 0-5 °C using an ice bath. Add ethyl 2-cyanoacetate (28.3 g, 0.25 mol) dropwise, maintaining the temperature below 10 °C. Stir for 30 minutes.
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Hydrazine Addition: Add methylhydrazine (11.5 g, 0.25 mol) dropwise to the reaction mixture.
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Reflux: After the addition is complete, heat the mixture to reflux and maintain for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).
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Workup: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol. Add water (150 mL) to the residue and stir.
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Extraction: Extract the aqueous solution with ethyl acetate (3 x 100 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.
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Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The resulting crude solid can be purified by recrystallization from an ethanol/water mixture or by column chromatography on silica gel to afford 1,3-dimethyl-1H-pyrazol-5-amine (2) as a crystalline solid.
Stage II: Ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (4)
Rationale: This is a modified Bohlmann-Rahtz pyridine synthesis. The reaction of the aminopyrazole with ethyl acetoacetate in the presence of ammonium acetate as an ammonia source leads to a cascade of condensation, cyclization, and dehydration/oxidation steps to form the aromatic pyridine ring. Acetic acid serves as both a catalyst and a solvent.
Protocol:
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Setup: In a 250 mL round-bottom flask, combine 1,3-dimethyl-1H-pyrazol-5-amine (2) (12.5 g, 0.1 mol), ethyl acetoacetate (14.3 g, 0.11 mol), and ammonium acetate (15.4 g, 0.2 mol).
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Solvent/Catalyst: Add glacial acetic acid (50 mL) to the flask.
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Reaction: Heat the mixture to 120 °C and stir for 6-8 hours. Monitor the reaction by TLC until the starting aminopyrazole is consumed.
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Workup: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice (200 g) with stirring.
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Neutralization & Precipitation: Neutralize the acidic solution by the slow addition of a concentrated ammonium hydroxide solution until the pH is ~7-8. A precipitate should form.
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Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water, and air-dry.
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Purification: The crude ester (4) can be purified by recrystallization from ethanol to yield a pure crystalline product.
Stage III: 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (1)
Rationale: Standard saponification (base-catalyzed hydrolysis) of the ethyl ester is used to generate the corresponding carboxylate salt, followed by acidification to protonate the salt and precipitate the desired carboxylic acid.
Protocol:
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Hydrolysis: Suspend the ethyl ester (4) (24.7 g, 0.1 mol) in a mixture of ethanol (100 mL) and water (50 mL). Add sodium hydroxide pellets (8.0 g, 0.2 mol).
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Reflux: Heat the mixture to reflux for 3 hours, during which time the solid should dissolve as the hydrolysis proceeds.
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Workup: After cooling to room temperature, remove the ethanol under reduced pressure. Dilute the remaining aqueous solution with water (100 mL).
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Washing: Wash the aqueous solution with diethyl ether (2 x 50 mL) to remove any unreacted starting material or non-polar impurities.
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Acidification: Cool the aqueous layer in an ice bath and acidify by the dropwise addition of concentrated hydrochloric acid until the pH is ~3-4. A white precipitate of the carboxylic acid will form.
-
Isolation: Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation. Collect the product by vacuum filtration, wash with copious amounts of cold water, and dry under vacuum to yield the final product (1) .
Mechanistic Insights
The key pyridine ring-forming reaction in Stage II is a fascinating cascade. The mechanism is believed to proceed as follows:
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Knoevenagel Condensation: The ethyl acetoacetate first condenses with ammonia (from ammonium acetate) to form an enamine intermediate.
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Michael Addition: The nucleophilic C4 of the 5-aminopyrazole ring attacks the β-carbon of the enamine intermediate in a Michael-type addition.
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Intramolecular Cyclization: The exocyclic amino group of the pyrazole then attacks the ester carbonyl group.
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Dehydration/Aromatization: A subsequent dehydration and oxidation (often spontaneous in air or facilitated by the reaction conditions) leads to the formation of the stable, aromatic pyrazolo[3,4-b]pyridine ring system.
Data Summary and Expected Results
The following table summarizes the expected outcomes for this synthetic sequence, based on yields reported for analogous reactions in the literature.
| Step | Product | Molecular Formula | Expected Yield | Purity (Post-Purification) |
| I | 1,3-Dimethyl-1H-pyrazol-5-amine (2) | C₅H₉N₃ | 75-85% | >98% |
| II | Ethyl 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate (4) | C₁₃H₁₇N₃O₂ | 60-70% | >98% |
| III | 1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid (1) | C₁₀H₁₁N₃O₂ | 85-95% | >99% |
Characterization Notes:
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¹H NMR: The final product should show distinct singlets for the three methyl groups and the aromatic proton on the pyridine ring. The carboxylic acid proton will appear as a broad singlet.
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¹³C NMR: The spectrum will confirm the number of unique carbon atoms, with the carbonyl carbon of the carboxylic acid appearing significantly downfield (~165-175 ppm).
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the molecular ion, corresponding to the chemical formula C₁₀H₁₁N₃O₂. [7]
References
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Discovery of Substituted 1H-Pyrazolo[3,4-b]pyridine Derivatives as Potent and Selective FGFR Kinase Inhibitors. ACS Publications. [Link]
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Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. PubMed Central. [Link]
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Facile synthesis of pyrazolopyridine pharmaceuticals under mild conditions using an algin-functionalized silica-based magnetic nanocatalyst. RSC Publishing. [Link]
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Design, synthesis and biological evaluation of pyrazolo[3,4-b]pyridine derivatives as TRK inhibitors. PubMed Central. [Link]
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